Cas no 1411646-44-0 (6-chloro-1,2,3,4-tetrahydro-N-[2-(4-methyl-1-piperazinyl)ethyl]-9-acridinamine)

• Product Name: 6-chloro-1,2,3,4-tetrahydro-N-[2-(4-methyl-1-piperazinyl)ethyl]-9-acridinamine
• CAS No: 1411646-44-0
• MF: C₂₀H₂₇ClN₄
• MW: 358.908183336258
• CID: 4597449
• Update Time: 2025-09-23

6-chloro-1,2,3,4-tetrahydro-N-[2-(4-methyl-1-piperazinyl)ethyl]-9-acridinamine Chemical and Physical Properties

Names and Identifiers

• Quinacrine analog 34
• 9-Acridinamine, 6-chloro-1,2,3,4-tetrahydro-N-[2-(4-methyl-1-piperazinyl)ethyl]-
• 6-chloro-1,2,3,4-tetrahydro-N-[2-(4-methyl-1-piperazinyl)ethyl]-9-acridinamine

• Inchi： 1S/C20H27ClN4/c1-24-10-12-25(13-11-24)9-8-22-20-16-4-2-3-5-18(16)23-19-14-15(21)6-7-17(19)20/h6-7,14H,2-5,8-13H2,1H3,(H,22,23)
• InChI Key： AKZZUONQDIGIBX-UHFFFAOYSA-N
• SMILES： C1C2C(=NC3C(C=2NCCN2CCN(C)CC2)=CC=C(Cl)C=3)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines

Additional information on 6-chloro-1,2,3,4-tetrahydro-N-[2-(4-methyl-1-piperazinyl)ethyl]-9-acridinamine

Recent Advances in the Study of 6-chloro-1,2,3,4-tetrahydro-N-[2-(4-methyl-1-piperazinyl)ethyl]-9-acridinamine (CAS: 1411646-44-0)

The compound 6-chloro-1,2,3,4-tetrahydro-N-[2-(4-methyl-1-piperazinyl)ethyl]-9-acridinamine (CAS: 1411646-44-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This acridine derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in current biomedical research.

Recent studies have focused on the compound's interaction with various biological targets, particularly its ability to intercalate into DNA and inhibit topoisomerase activity. This mechanism is of particular interest in the development of anticancer agents, as it can disrupt DNA replication and transcription in rapidly dividing cells. Preliminary in vitro studies have demonstrated promising cytotoxic effects against a range of cancer cell lines, including those resistant to conventional chemotherapy. The presence of the 4-methylpiperazinyl moiety is believed to enhance the compound's solubility and bioavailability, addressing a common challenge in the development of acridine-based therapeutics.

In addition to its anticancer potential, research has explored the compound's application in neurodegenerative diseases. The ability of 6-chloro-1,2,3,4-tetrahydro-N-[2-(4-methyl-1-piperazinyl)ethyl]-9-acridinamine to cross the blood-brain barrier and modulate neurotransmitter systems has been investigated in several preclinical models. Early results suggest a neuroprotective effect, possibly through the inhibition of protein aggregation pathways implicated in conditions such as Alzheimer's and Parkinson's diseases. However, further studies are needed to fully characterize its pharmacokinetic and pharmacodynamic properties in this context.

The synthesis and optimization of 6-chloro-1,2,3,4-tetrahydro-N-[2-(4-methyl-1-piperazinyl)ethyl]-9-acridinamine have also been areas of active research. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating more extensive biological evaluation. Structure-activity relationship (SAR) studies have identified key modifications that can enhance its therapeutic index while minimizing off-target effects. These developments are crucial for the compound's progression from the laboratory to clinical trials.

Despite these promising findings, challenges remain in the development of 6-chloro-1,2,3,4-tetrahydro-N-[2-(4-methyl-1-piperazinyl)ethyl]-9-acridinamine as a viable therapeutic agent. Issues such as potential cardiotoxicity, drug-drug interactions, and long-term safety profiles need to be addressed through comprehensive preclinical and clinical studies. Ongoing research is focused on these aspects, with the aim of translating the compound's potential into tangible clinical benefits.

In conclusion, 6-chloro-1,2,3,4-tetrahydro-N-[2-(4-methyl-1-piperazinyl)ethyl]-9-acridinamine (CAS: 1411646-44-0) represents a promising candidate in the field of medicinal chemistry, with applications spanning oncology and neurology. Continued research into its mechanisms of action, optimization of its chemical structure, and evaluation of its safety and efficacy will be critical in determining its future therapeutic potential. The compound's unique properties and broad biological activity make it a valuable subject for further investigation in the quest for novel and effective treatments.